Cas no 115700-24-8 (3-Chloro-4-(difluoromethoxy)aniline hydrochloride)

• Product Name: 3-Chloro-4-(difluoromethoxy)aniline hydrochloride
• CAS No: 115700-24-8
• MF: C₇H₇Cl₂F₂NO
• MW: 230.039386987686
• CID: 1055995
• PubChem ID: 13042226
• Update Time: 2025-06-08

3-Chloro-4-(difluoromethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethoxy)aniline hydrochloride
• 3-Chloro-4-(difluoromethoxy)aniline, HCl
• BS-19470
• A824462
• 3-Chloro-4-(difluoromethoxy)aniline HCl
• CS-0205806
• AKOS016000319
• EN300-02421
• DTXSID00516111
• 3-chloro-4-(difluoromethoxy)anilinehydrochloride
• 115700-24-8
• A893830
• MFCD08447168
• 3-chloro-4-(difluoromethoxy)aniline;hydrochloride
• 3-Chloro-4-(difluoromethoxy)aniline--hydrogen chloride (1/1)
• SB85527
• Benzenamine, 3-chloro-4-(difluoromethoxy)-, hydrochloride (1:1)
• 4-[bis(fluoranyl)methoxy]-3-chloranyl-aniline hydrochloride

• MDL： MFCD08447168
• Inchi： 1S/C7H6ClF2NO.ClH/c8-5-3-4(11)1-2-6(5)12-7(9)10;/h1-3,7H,11H2;1H
• InChI Key： GSJYGXSDWZQIQN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(F)F)N.Cl

Computed Properties

• Exact Mass: 228.98700
• Monoisotopic Mass: 228.9872756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.90680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-4-(difluoromethoxy)aniline hydrochloride

Research Brief on 3-Chloro-4-(difluoromethoxy)aniline hydrochloride (CAS: 115700-24-8): Recent Advances and Applications

3-Chloro-4-(difluoromethoxy)aniline hydrochloride (CAS: 115700-24-8) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting inflammatory and infectious diseases. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and biological activity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

Recent literature has emphasized the role of 3-Chloro-4-(difluoromethoxy)aniline hydrochloride in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of potent cyclooxygenase-2 (COX-2) inhibitors, which exhibit enhanced selectivity and reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study reported a 40% improvement in inhibitory activity when this compound was incorporated into the drug scaffold.

In addition to its anti-inflammatory applications, 3-Chloro-4-(difluoromethoxy)aniline hydrochloride has shown promise in antimicrobial research. A 2022 paper in Bioorganic & Medicinal Chemistry Letters detailed its use in the synthesis of novel quinolone derivatives with broad-spectrum antibacterial activity. The researchers observed significant efficacy against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) as low as 0.5 µg/mL. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the production of 3-Chloro-4-(difluoromethoxy)aniline hydrochloride have also been reported. A 2023 study in Organic Process Research & Development introduced a more efficient and environmentally friendly synthesis route, utilizing catalytic hydrogenation and minimizing the use of hazardous reagents. This method achieved a yield of 85% with high purity (>99%), making it a viable option for large-scale pharmaceutical manufacturing.

Looking ahead, the versatility of 3-Chloro-4-(difluoromethoxy)aniline hydrochloride continues to attract attention in drug discovery. Ongoing research is exploring its incorporation into next-generation kinase inhibitors and immunomodulators, with preliminary data suggesting promising results in preclinical models. As the field advances, this compound is expected to play a pivotal role in the development of innovative therapies for complex diseases.